Cas no 179873-37-1 (7-QUINOLINEMETHANAMINE, N-METHYL-)

• Product Name: 7-QUINOLINEMETHANAMINE, N-METHYL-
• CAS No: 179873-37-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 3329486
• PubChem ID: 67316618
• Update Time: 2025-06-12

7-QUINOLINEMETHANAMINE, N-METHYL- Chemical and Physical Properties

Names and Identifiers

• 7-QUINOLINEMETHANAMINE, N-METHYL-
• N-methyl-1-quinolin-7-ylmethanamine
• AKOS017375310
• methyl[(quinolin-7-yl)methyl]amine
• SCHEMBL2206223
• N-Methyl-1-(quinolin-7-yl)methanamine
• 179873-37-1
• YQMQUKHWTGOTRV-UHFFFAOYSA-N
• EN300-1869835

• Inchi： 1S/C11H12N2/c1-12-8-9-4-5-10-3-2-6-13-11(10)7-9/h2-7,12H,8H2,1H3
• InChI Key： YQMQUKHWTGOTRV-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-QUINOLINEMETHANAMINE, N-METHYL-

Comprehensive Overview of 7-QUINOLINEMETHANAMINE, N-METHYL- (CAS No. 179873-37-1): Properties, Applications, and Industry Insights

7-QUINOLINEMETHANAMINE, N-METHYL- (CAS No. 179873-37-1) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic aromatic compounds widely studied for their diverse chemical and biological properties. This compound, characterized by its methyl-substituted amine group at the 7-position of the quinoline ring, has garnered significant attention in pharmaceutical research, material science, and agrochemical development. Its unique molecular structure, combining a quinoline backbone with a N-methyl methanamine moiety, offers distinct reactivity and functional versatility.

In recent years, the demand for quinoline derivatives like 7-QUINOLINEMETHANAMINE, N-METHYL- has surged due to their potential applications in drug discovery and catalysis. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound’s CAS No. 179873-37-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and high-throughput screening programs.

The synthesis of 7-QUINOLINEMETHANAMINE, N-METHYL- typically involves multi-step organic reactions, such as reductive amination or nucleophilic substitution, starting from commercially available quinoline precursors. Its physicochemical properties, including solubility in polar solvents and moderate lipophilicity, make it suitable for structure-activity relationship (SAR) studies. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability.

From an industrial perspective, CAS No. 179873-37-1 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce this compound with higher yields and lower environmental impact. Additionally, its potential as a ligand in transition-metal catalysis aligns with the growing interest in catalytic C-H activation reactions, a hot topic in organic synthesis forums.

Beyond pharmaceuticals, 7-QUINOLINEMETHANAMINE, N-METHYL- has shown promise in material science, particularly in the design of organic semiconductors and fluorescent probes. Its conjugated quinoline system enables π-electron delocalization, a property exploited in optoelectronic devices. Recent patents highlight its incorporation into light-emitting diodes (LEDs) and sensors, addressing the demand for energy-efficient technologies.

Frequently asked questions about 7-QUINOLINEMETHANAMINE, N-METHYL- include inquiries about its storage conditions (recommended under inert atmosphere at low temperatures), supplier availability, and scalability for industrial production. Researchers also seek information on its toxicity profile and regulatory status, which are critical for laboratory safety and compliance.

In summary, 7-QUINOLINEMETHANAMINE, N-METHYL- (CAS No. 179873-37-1) represents a versatile compound bridging multiple scientific disciplines. Its applications in drug development, catalysis, and advanced materials underscore its importance in modern chemistry. As innovation in heterocyclic chemistry accelerates, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainable technology.